Cas no 1251760-47-0 (5H-Pyrrolo[2,3-d]pyrimidin-2-amine, 4-chloro-5-(1,1-dimethylethyl)-6,7-dihydro-)

• Product Name: 5H-Pyrrolo[2,3-d]pyrimidin-2-amine, 4-chloro-5-(1,1-dimethylethyl)-6,7-dihydro-
• CAS No: 1251760-47-0
• MF: C₁₀H₁₅ClN₄
• MW: 226.705900430679
• CID: 2145256
• Update Time: 2023-11-19

5H-Pyrrolo[2,3-d]pyrimidin-2-amine, 4-chloro-5-(1,1-dimethylethyl)-6,7-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-4-chloro-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-2-amine
• CID 87576539
• 5H-Pyrrolo[2,3-d]pyrimidin-2-amine, 4-chloro-5-(1,1-dimethylethyl)-6,7-dihydro-

• Inchi： 1S/C10H15ClN4/c1-10(2,3)5-4-13-8-6(5)7(11)14-9(12)15-8/h5H,4H2,1-3H3,(H3,12,13,14,15)
• InChI Key： NBDAIAQESCXKCH-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N)N=1)NCC2C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 240
• Topological Polar Surface Area: 63.8

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 370.5±52.0 °C(Predicted)
• pka: 4.12±0.40(Predicted)